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Compound of Interest

Compound Name: 2-Phenyloctane

Cat. No.: B13413545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 2-phenyloctane using

vacuum distillation. This method is particularly suited for high-boiling point compounds like 2-
phenyloctane, as it allows for distillation at lower temperatures, thereby preventing thermal

decomposition and improving separation efficiency.

Introduction
2-Phenyloctane is an alkylbenzene derivative with a high boiling point, making purification by

simple atmospheric distillation challenging. Vacuum distillation is the preferred method as it

lowers the boiling point of the liquid, reducing the risk of thermal degradation and allowing for a

more controlled separation from impurities.[1] This protocol outlines the necessary equipment,

reagents, and step-by-step procedures for the successful purification of 2-phenyloctane.

Physicochemical Data of 2-Phenyloctane
A summary of the key physical and chemical properties of 2-phenyloctane is provided in the

table below. This data is essential for understanding the behavior of the compound during

distillation and for verifying the purity of the final product.
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Property Value Reference

Molecular Formula C₁₄H₂₂ [1][2]

Molecular Weight 190.32 g/mol [1][2]

Boiling Point (at 760 mmHg) 252.6 - 260.85 °C (estimate) [1][2]

Melting Point -38.9 °C [2]

Density 0.857 - 0.8685 g/cm³ [1][2]

Refractive Index 1.4837 [1][2]

Vapor Pressure 0.0305 mmHg at 25°C [2]

Estimated Boiling Points of 2-Phenyloctane at
Reduced Pressures
The following table provides estimated boiling points of 2-phenyloctane at various reduced

pressures, calculated using a standard pressure-temperature nomograph based on its

atmospheric boiling point. It is important to note that these are estimations and the actual

boiling point may vary. For precise work, experimental determination is recommended.

Pressure (mmHg) Estimated Boiling Point (°C)

1 ~105 - 115

5 ~130 - 140

10 ~145 - 155

20 ~160 - 170

50 ~185 - 195

Experimental Protocol
This protocol details the vacuum fractional distillation procedure for purifying 2-phenyloctane.
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Materials and Equipment
Round-bottom flask (appropriate size for the volume of crude 2-phenyloctane)

Heating mantle with a stirrer

Magnetic stir bar

Fractionating column (e.g., Vigreux or packed column)

Distillation head with a condenser and vacuum adapter

Receiving flasks

Thermometer and thermometer adapter

Vacuum pump (capable of reaching at least 1 mmHg)

Manometer or vacuum gauge

Cold trap (e.g., with dry ice/acetone or liquid nitrogen)

Glass wool or aluminum foil for insulation

Standard laboratory glassware (beakers, graduated cylinders, etc.)

Crude 2-phenyloctane

Boiling chips or a magnetic stirrer

Vacuum grease

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.[3][4][5]
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2-Phenyloctane is a combustible liquid; keep it away from open flames and hot surfaces.[2]

Ensure all glassware is free of cracks or defects, as vacuum distillation can cause flawed

glassware to implode.

Use a safety shield around the distillation apparatus.

Handle the cold trap with care, especially when using liquid nitrogen.

Alkylbenzenes can be irritating to the skin and eyes, and their vapors can be harmful if

inhaled.[6] Avoid direct contact and inhalation.

Pre-Distillation Setup
Assemble the Distillation Apparatus:

Place the round-bottom flask containing the crude 2-phenyloctane and a magnetic stir

bar in the heating mantle.

Attach the fractionating column to the flask.

Place the distillation head on top of the column.

Insert the thermometer into the thermometer adapter, ensuring the bulb is positioned

slightly below the side arm leading to the condenser.

Connect the condenser to a water source (cold water in at the bottom, out at the top).

Attach the vacuum adapter to the end of the condenser and connect it to the cold trap and

then to the vacuum pump via thick-walled vacuum tubing.

Connect the manometer to the system to monitor the pressure.

Lightly grease all ground glass joints to ensure a good seal.

Insulate the Column: Wrap the fractionating column and the distillation head with glass wool

or aluminum foil to minimize heat loss and ensure a smooth distillation.
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Distillation Procedure
Start the Vacuum: Turn on the vacuum pump and slowly open the stopcock to the system to

begin reducing the pressure. The initial bubbling of the liquid is due to the removal of

dissolved gases and any low-boiling impurities.

Begin Heating: Once the desired pressure is reached and stable, turn on the heating mantle

and the magnetic stirrer.

Collect the Forerun: Heat the flask gradually. A forerun containing any low-boiling impurities

will begin to distill first. Collect this in a separate receiving flask.

Collect the Main Fraction: As the temperature rises and stabilizes at the expected boiling

point of 2-phenyloctane for the given pressure, switch to a clean receiving flask to collect

the purified product.

Monitor the Distillation: Maintain a steady distillation rate by carefully controlling the heat

input. Record the temperature and pressure throughout the collection of the main fraction. A

stable boiling point indicates the collection of a pure compound.

Stop the Distillation: Once the majority of the 2-phenyloctane has been distilled, or if the

temperature begins to rise significantly (indicating the distillation of higher-boiling impurities),

stop the heating.

Cooling and Venting: Allow the apparatus to cool down completely before slowly venting the

system to atmospheric pressure. Never vent a hot system, as this can cause air to rush in

and potentially ignite flammable vapors.

Post-Distillation Analysis: Analyze the purified 2-phenyloctane for purity using appropriate

analytical techniques such as Gas Chromatography (GC), Nuclear Magnetic Resonance

(NMR) spectroscopy, or by measuring its refractive index.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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